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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration and evaluation of
Leucine-Rich Repeat Kinase 2 (LRRK2) inhibitors in mouse models, a critical area of research
for neurodegenerative diseases such as Parkinson's. While specific preclinical data for PF-
06371900 is not publicly available, this document leverages established protocols from widely-
used LRRK2 inhibitors like MLi-2 and GNE-7915 to provide a robust framework for in vivo
studies.

Data Presentation: In Vivo Study Parameters for
LRRK2 Inhibitors in Mice

The following table summarizes typical experimental parameters for the administration of
LRRK2 inhibitors in mice, based on published preclinical studies. This data can serve as a
starting point for designing experiments with novel LRRK2 inhibitors like PF-06371900.
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Parameter

MLi-2

GNE-7915

DNL201

Mouse Strain

C57BL/6, G2019S
LRRK2 knock-in

C57BL/6, LRRK2
R1441G knock-in

Not specified in
preclinical mouse
studies

Administration Route

Oral gavage, In-diet

Subcutaneous (s.c.)

Not specified in
preclinical mouse

studies

Dosage Range

1 -90 mg/kg (oral

gavage)

100 mg/kg (s.c.)[1]

Not specified in
preclinical mouse
studies

Vehicle

40% (w/v)
Hydroxypropyl-3-
Cyclodextran in

water[2]

Not specified in detail

Not specified in
preclinical mouse

studies

Treatment Duration

Acute (single dose) to
chronic (10 weeks in-
diet)[2]

Chronic (18 weeks,
twice weekly

injections)[1]

Not specified in
preclinical mouse

studies

Key
Pharmacodynamic

Markers

pS1292-LRRK2,
pT73-Rabl0, pS106-
Rab12[2]

pT73-Rab10, pS106-
Rab12[1]

pS935-LRRK2, pT73-
Rab10[3]

Experimental Protocols
Protocol 1: Acute LRRK2 Inhibition via Oral Gavage

Objective: To achieve rapid and transient inhibition of LRRK2 kinase activity in the brain and

peripheral tissues for pharmacodynamic assessment.

Materials:

e LRRK2 Inhibitor (e.g., MLIi-2)

e Vehicle (e.g., 40% w/v Hydroxypropyl-3-Cyclodextran in sterile water)[2]
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o Oral gavage needles (20-22 gauge, ball-tipped)

» Standard laboratory mice (e.g., C57BL/6) or a relevant transgenic model (e.g., LRRK2
G2019S knock-in)

Procedure:
e Preparation of Dosing Solution:

o Calculate the required amount of the LRRK2 inhibitor based on the desired dose (e.g., 10
mg/kg) and the number and weight of the mice.[2]

o Prepare the vehicle solution.

o Suspend or dissolve the calculated amount of the inhibitor in the vehicle. Sonication may
be necessary to achieve a uniform suspension. Prepare this solution fresh daily.

e Animal Dosing:
o Weigh each mouse on the day of the experiment for accurate dosing.

o Administer the LRRK2 inhibitor solution or vehicle control via oral gavage. The volume
should typically be 5-10 pL/g of body weight.

o Tissue Collection and Analysis:

o Euthanize mice at a predetermined time point post-dosing (e.g., 1-4 hours) to assess peak
inhibitor activity.[1]

o Collect brain and peripheral tissues (e.g., kidney, lung) and snap-freeze in liquid nitrogen
or prepare for immediate homogenization.

o Analyze tissue lysates by Western blot for LRRK2 autophosphorylation (e.g., pS1292) and
phosphorylation of downstream targets like Rab10 (pT73) to confirm target engagement.

[2]
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Protocol 2: Chronic LRRK2 Inhibition via In-Diet
Administration

Objective: To evaluate the long-term therapeutic efficacy and safety of sustained LRRK2
inhibition.

Materials:

LRRK2 Inhibitor (e.g., MLi-2)

Custom-formulated rodent chow containing the desired concentration of the inhibitor.

Control diet (without the inhibitor).

LRRK2 G2019S knock-in mice or other appropriate model.
Procedure:
e Diet Formulation:

o Work with a commercial vendor to formulate a diet containing the LRRK2 inhibitor at a
concentration calculated to deliver a specific daily dose (e.g., mg/kg/day) based on
average food consumption.

o Ensure the control diet is identical in composition, lacking only the active compound.
e Treatment Period:

o House mice individually or in small groups and provide ad libitum access to the formulated
or control diet for the duration of the study (e.g., 10 weeks).[2]

o Monitor food consumption and body weight regularly to ensure consistent drug intake and
to assess for any overt toxicity.

e Endpoint Analysis:

o At the end of the treatment period, collect tissues for pharmacodynamic and pathological
analysis as described in Protocol 1.
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o Conduct behavioral testing (e.g., rotarod, open field) to assess motor function.

o Perform histological analysis of key tissues (e.g., brain, lung, kidney) to evaluate for any
morphological changes.[4]

Mandatory Visualizations

Upstream Regulation
Downstream Substrates & Cellular Processes

LRRK2 Activation

(e.g., G2019S Mutation) Increases Kinase Activity

Autophagy-Lysosomal Pathway

LRRK2 Kinase Activity
Synaptic Function

PE-06371900 Inhibit; Phosphorylates Rab GTPases

(LRRK2 Inhibitor) (e Rab10) Vesicular Trafficking

Click to download full resolution via product page

Caption: LRRK2 Signaling Pathway and Point of Inhibition.
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Caption: General Experimental Workflow for LRRK2 Inhibitor Studies in Mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

